2-ethyl-N-{2-[4-(2-ethylbutanoyl)-1-piperazinyl]ethyl}butanamide

• IUPAC Name: 2-ethyl-N-[2-[4-(2-ethylbutanoyl)piperazin-1-yl]ethyl]butanamide
• InChI: InChI=1S/C18H35N3O2/c1-5-15(6-2)17(22)19-9-10-20-11-13-21(14-12-20)18(23)16(7-3)8-4/h15-16H,5-14H2,1-4H3,(H,19,22)
• InChI Key: WOFLPTXMZYCRDP-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NCCN1CCN(CC1)C(=O)C(CC)CC
• Molecular Formula: C18H35N3O2
• Molecular Weight: 325.5 g/mol

Description

2-ethyl-N-{2-[4-(2-ethylbutanoyl)-1-piperazinyl]ethyl}butanamide is a synthetic compound that has been used in scientific research for various purposes. This compound is also known as N-[(2S)-1-{2-[4-(2-ethylbutanoyl)piperazin-1-yl]ethyl}-3-ethylbutan-2-yl]-2-ethylbutanamide. It is a member of the piperazine family of compounds and has been used for its unique properties in different research areas.

Mechanism of Action

The exact mechanism of action of 2-ethyl-N-{2-[4-(2-ethylbutanoyl)-1-piperazinyl]ethyl}butanamide is not fully understood. However, it is believed to interact with specific receptors in the body, leading to changes in cellular signaling pathways. This compound has been shown to have an affinity for dopamine receptors, which may be related to its effects on the central nervous system.
Biochemical and Physiological Effects:
2-ethyl-N-{2-[4-(2-ethylbutanoyl)-1-piperazinyl]ethyl}butanamide has been shown to have various biochemical and physiological effects. This compound has been shown to increase dopamine release in the brain, which may be related to its effects on the central nervous system. It has also been shown to have an inhibitory effect on the growth of certain cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-ethyl-N-{2-[4-(2-ethylbutanoyl)-1-piperazinyl]ethyl}butanamide in lab experiments is its unique properties, which can be used to study different biological processes and mechanisms. However, one limitation is that the exact mechanism of action of this compound is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research involving 2-ethyl-N-{2-[4-(2-ethylbutanoyl)-1-piperazinyl]ethyl}butanamide. One possible direction is to further investigate its effects on the central nervous system and its potential as a treatment for neurological disorders. Another possible direction is to explore its potential as a treatment for cancer, given its inhibitory effects on certain cancer cells. Additionally, further research could be done to better understand the mechanism of action of this compound and its potential as a tool for studying different biological processes and mechanisms.

Synthesis Methods

The synthesis of 2-ethyl-N-{2-[4-(2-ethylbutanoyl)-1-piperazinyl]ethyl}butanamide involves a series of chemical reactions. The first step involves the reaction of 1-bromo-2-ethylbutane with ethylenediamine to form 1-(2-aminoethyl)-2-ethylbutane. This intermediate product is then reacted with 4-(2-ethylbutanoyl)-1-piperazinecarboxylic acid to form the final product, 2-ethyl-N-{2-[4-(2-ethylbutanoyl)-1-piperazinyl]ethyl}butanamide.

Scientific Research Applications

2-ethyl-N-{2-[4-(2-ethylbutanoyl)-1-piperazinyl]ethyl}butanamide has been used in scientific research for various purposes. It has been used as a tool to study different biological processes and mechanisms. This compound has been used in research related to the central nervous system, cardiovascular system, and cancer.